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Compound of Interest

Compound Name: RP-001 hydrochloride

Cat. No.: B1148384 Get Quote

An Overview of a Potent and Selective S1P1 Receptor Agonist

RP-001 hydrochloride is a potent and selective agonist of the Sphingosine-1-Phosphate

Receptor 1 (S1P1), a G protein-coupled receptor that plays a critical role in lymphocyte

trafficking and immune regulation.[1][2][3] Its high affinity and selectivity for S1P1 make it a

valuable tool for researchers studying the physiological and pathological roles of this receptor,

as well as a potential starting point for the development of novel therapeutics for autoimmune

diseases and other inflammatory conditions. This technical guide provides a comprehensive

overview of the available data on RP-001 hydrochloride, including its biochemical properties,

in vitro and in vivo activity, and detailed protocols for key experimental assays.
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Property Value Reference

Chemical Name

N-[4-[5-[3-Cyano-4-(1-

methylethoxy)phenyl]-1,2,4-

oxadiazol-3-yl]-2,3-dihydro-1H-

inden-1-yl]-β-alanine

hydrochloride

[4]

Molecular Formula C24H24N4O4 · HCl

Molecular Weight 468.93 g/mol [4]

CAS Number 1781880-34-9

Appearance White to off-white solid

Solubility Soluble in DMSO [1]

Quantitative Biological Activity
RP-001 hydrochloride exhibits picomolar potency for the human S1P1 receptor and induces

lymphopenia in vivo at low microgram per kilogram doses.

Parameter Value Species/System Reference

S1P1 Receptor EC50 9 pM
In vitro functional

assay
[1][2][3][5]

In Vivo Lymphopenia

EC50
0.03 mg/kg Mouse [1][3][6]

Selectivity Profile: Publicly available quantitative binding affinity data (Ki or Kd values) for RP-
001 hydrochloride against the full panel of S1P receptors (S1P1-5) is limited. However, it is

reported to have little activity on S1P2, S1P3, and S1P4 receptors, with moderate affinity for

the S1P5 receptor.[1][2]

Pharmacokinetic Profile: Detailed pharmacokinetic parameters for RP-001 hydrochloride,

such as half-life, bioavailability, and metabolic profile, are not currently available in the public

domain.
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Mechanism of Action and Signaling Pathway
As an agonist for the S1P1 receptor, RP-001 hydrochloride mimics the action of the

endogenous ligand, sphingosine-1-phosphate. The S1P1 receptor is primarily coupled to the

Gi/o family of G proteins. Upon agonist binding, a conformational change in the receptor leads

to the exchange of GDP for GTP on the Gαi subunit. The activated Gαi subunit and the

dissociated Gβγ subunits then modulate the activity of downstream effector proteins. A key

consequence of S1P1 activation in lymphocytes is the internalization of the receptor, which

renders the cell unresponsive to the S1P gradient that governs their egress from lymphoid

tissues, leading to their sequestration and a reduction in circulating lymphocytes

(lymphopenia).[7] RP-001 hydrochloride has been shown to induce this internalization and

subsequent polyubiquitination of the S1P1 receptor.[3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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